Cas no 899736-77-7 (3-(4-ethylphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-(4-ethylphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 899736-77-7
• MF: C₁₈H₁₇FN₄O
• MW: 324.352186918259
• CID: 5485876
• Update Time: 2025-08-04

3-(4-ethylphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(2H)-one, 3-[(4-ethylphenyl)amino]-6-[(4-fluorophenyl)methyl]-
• 3-(4-ethylphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C18H17FN4O/c1-2-12-5-9-15(10-6-12)20-18-21-17(24)16(22-23-18)11-13-3-7-14(19)8-4-13/h3-10H,2,11H2,1H3,(H2,20,21,23,24)
• InChI Key： RXHPMWOANPQPLO-UHFFFAOYSA-N
• SMILES： N1=C(CC2=CC=C(F)C=C2)C(=O)N=C(NC2=CC=C(CC)C=C2)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(4-ethylphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

3-(4-ethylphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one: An Emerging Compound in Medicinal Chemistry

3-(4-ethylphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 899736-77-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,4-triazines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 3-(4-ethylphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one is characterized by a central 1,2,4-triazine core with two distinct substituents: a 4-ethylphenylamino group and a 4-fluorophenylmethyl group. The presence of these functional groups imparts specific physicochemical properties that contribute to the compound's biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 3-(4-ethylphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one in various therapeutic areas. One notable application is in the treatment of viral infections. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes.

In addition to its antiviral properties, 3-(4-ethylphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to the compound's ability to target specific signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 3-(4-ethylphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one have been extensively studied to optimize its therapeutic efficacy. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The high oral bioavailability and low toxicity make it a promising candidate for further clinical development.

To further understand the molecular mechanisms underlying the biological activities of 3-(4-ethylphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one, researchers have employed advanced techniques such as molecular docking and molecular dynamics simulations. These studies have provided insights into the interactions between the compound and its target proteins, which can guide the rational design of more potent and selective analogs.

The safety profile of 3-(4-ethylphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one has been evaluated through comprehensive toxicity studies. In vitro assays using human cell lines have shown minimal cytotoxicity at therapeutic concentrations. Additionally, in vivo studies in animal models have not reported any significant adverse effects at doses relevant for therapeutic use.

In conclusion, 3-(4-ethylphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 899736-77-7) represents a promising lead compound in medicinal chemistry with potential applications in antiviral and anticancer therapy. Ongoing research continues to explore its full therapeutic potential and optimize its properties for clinical use. The unique combination of structural features and biological activities makes this compound a valuable addition to the arsenal of drugs being developed to address unmet medical needs.